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molecular formula C7H6BrFO B1333231 2-Bromo-5-fluorobenzyl alcohol CAS No. 202865-66-5

2-Bromo-5-fluorobenzyl alcohol

Cat. No. B1333231
CAS RN: 202865-66-5
M. Wt: 205.02 g/mol
InChI Key: HXGZPMHPSBJMKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08648073B2

Procedure details

To a solution of methyl 2-bromo-5-fluorobenzoate (10, 21.30 g, 91.4 mmol) in dry THF (150 mL) was added NaBH4 (6.95 g, 183 mmol). Methanol (20 mL) was added dropwise at RT. After the addition, the mixture was stirred at RT for 1 h. Water (200 mL) was slowly added. The mixture was extracted with CH2Cl2 (100 mL×2). The combined extracts were washed with saturated NaHCO3 and brine, dried over MgSO4 and concentrated to give (2-bromo-5-fluorophenyl)methanol (11).
Name
methyl 2-bromo-5-fluorobenzoate
Quantity
21.3 g
Type
reactant
Reaction Step One
Name
NaBH4
Quantity
6.95 g
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Methanol
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Water
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
(2-bromo-5-fluorophenyl)methanol

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:11]=[CH:10][C:9]([F:12])=[CH:8][C:3]=1[C:4](OC)=[O:5].[BH4-].[Na+].CO.O>C1COCC1>[Br:1][C:2]1[CH:11]=[CH:10][C:9]([F:12])=[CH:8][C:3]=1[CH2:4][OH:5] |f:1.2|

Inputs

Step One
Name
methyl 2-bromo-5-fluorobenzoate
Quantity
21.3 g
Type
reactant
Smiles
BrC1=C(C(=O)OC)C=C(C=C1)F
Name
NaBH4
Quantity
6.95 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Methanol
Quantity
20 mL
Type
reactant
Smiles
CO
Step Three
Name
Water
Quantity
200 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the addition
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with CH2Cl2 (100 mL×2)
WASH
Type
WASH
Details
The combined extracts were washed with saturated NaHCO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
(2-bromo-5-fluorophenyl)methanol
Type
product
Smiles
BrC1=C(C=C(C=C1)F)CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.